Perchlorate

• IUPAC Name: perchlorate
• InChI: InChI=1S/ClHO4/c2-1(3,4)5/h(H,2,3,4,5)/p-1
• InChI Key: VLTRZXGMWDSKGL-UHFFFAOYSA-M
• Canonical SMILES: [O-]Cl(=O)(=O)=O
• Molecular Formula: ClO4-
• Related CAS: 85213-55-4 (Parent)
• DSSTOX Substance ID: DTXSID6024252
• Molecular Weight: 99.45 g/mol
• Physical Description: Perchlorate, n.o.s. appears as crystalline or powdered solids. May explode under exposure to heat or fire. If available, obtain the technical name from the shipping papers and contact CHEMTREC, 800-424-9300 for specific response information.
• CAS No.: 14797-73-0

Description

Perchlorate is a chemical compound containing the this compound ion, which is composed of one chlorine atom and four oxygen atoms (ClO₄⁻). It is the conjugate base of perchloric acid. This compound compounds are typically colorless solids that exhibit good solubility in water and are known for their strong oxidizing properties. They are commonly used in various industrial applications, including rocket propellants, fireworks, and explosives .

Synthetic Routes and Reaction Conditions:

Electrolysis: this compound salts are often produced through the electrolysis of aqueous solutions of corresponding chlorates.

Chemical Reactions: this compound salts can also be prepared by reacting perchloric acid with bases such as ammonium hydroxide or sodium hydroxide.

Nucleophilic Substitution: this compound esters are formed via nucleophilic substitution reactions involving this compound salts and alkylating agents in the presence of a nucleophilic catalyst.

Industrial Production Methods:

Electrochemical Process: This process is widely used for the industrial production of this compound salts, particularly ammonium this compound, which is a key ingredient in rocket fuel.

Types of Reactions:

Oxidation: this compound is a strong oxidizing agent and can participate in various oxidation reactions.

Reduction: this compound can be reduced to chloride ions under specific conditions, often involving microbial reduction or chemical reducing agents.

Substitution: this compound esters can undergo nucleophilic substitution reactions, where the this compound ion is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation Reactions: Common reagents include organic compounds and metals, with conditions often involving high temperatures and the presence of catalysts.

Reduction Reactions: Microbial reduction typically involves this compound-reducing bacteria, while chemical reduction may use agents like hydrogen or metals.

Substitution Reactions: Alkylating agents and nucleophilic catalysts are commonly used in these reactions.

Major Products:

Oxidation: The products of oxidation reactions involving this compound can vary widely, depending on the reactants used.

Reduction: The primary product of this compound reduction is chloride ions.

Substitution: The products of substitution reactions are typically organic compounds with the this compound ion replaced by other nucleophiles.

Scientific Research Applications

Industrial Applications

Explosives and Propellants
Perchlorates are widely recognized for their use as oxidizers in explosives and propellants. Common compounds include ammonium perchlorate (AP), sodium this compound, and potassium this compound. These compounds are essential in the manufacture of:

• Munitions
• Fireworks
• Rocket propellants

The exceptional oxidizing properties of perchlorates make them ideal for these applications, enabling rapid combustion and high-energy output .

Electrochemical Applications
Perchlorates are utilized in electrolysis baths and as etching agents in semiconductor manufacturing. They serve as:

• Temporary adhesives
• Drying agents
• Cleaning agents

These applications leverage the chemical stability and reactivity of perchlorates, which facilitate various industrial processes .

Medical Applications

Thyroid Treatment
Historically, potassium this compound has been used to treat hyperthyroidism by inhibiting iodine uptake in the thyroid gland. This mechanism is crucial for managing conditions such as Graves' disease. Clinical studies have demonstrated that:

• Short-term administration effectively restores euthyroidism in patients .
• It remains a viable option for managing side effects associated with certain cardiac medications like amiodarone .

Environmental Considerations

Contamination and Remediation
Perchlorates have been detected as environmental contaminants, particularly near sites associated with rocket manufacturing and military activities. Their persistence in groundwater poses risks to public health due to their potential to disrupt thyroid function through competitive inhibition of iodine uptake .

Detection and Removal Technologies
Recent advancements in detection methods, such as electrospray ionization-tandem mass spectrometry (ESI/MS/MS), have improved the ability to identify low concentrations of this compound in water sources. These technologies enable more accurate assessments of environmental contamination levels .

Data Tables

Application Area	Specific Uses	Key Compounds
Industrial	Explosives, propellants	Ammonium this compound
	Electrolysis baths, etching agents	Sodium this compound
	Temporary adhesives	Potassium this compound
Medical	Treatment of hyperthyroidism	Potassium this compound
Environmental	Detection and remediation	Various perchlorates

Case Studies

Case Study 1: Rocket Propellant Manufacturing
A significant application of ammonium this compound is in solid rocket propellants. Research indicates that its use has led to environmental contamination at various military sites, necessitating comprehensive remediation efforts.

Case Study 2: Thyroid Dysfunction Treatment
Clinical trials involving potassium this compound have shown promising results in managing hyperthyroidism. A study involving six patients demonstrated that short-term administration led to a prompt restoration of normal thyroid function.

Mechanism of Action

Perchlorate exerts its effects primarily by inhibiting the uptake of iodine by the thyroid gland. This inhibition occurs because this compound ions compete with iodide ions for transport into thyroid cells. As a result, the synthesis of thyroid hormones, such as thyroxine (T4) and triiodothyronine (T3), is disrupted, leading to decreased thyroid hormone levels .

Comparison with Similar Compounds

Chlorate (ClO₃⁻): Like perchlorate, chlorate is a strong oxidizing agent but is less stable and less commonly used in industrial applications.

Nitrate (NO₃⁻): Nitrate is another strong oxidizing agent used in fertilizers and explosives.

Sulfate (SO₄²⁻): Sulfate is a common anion found in various industrial and environmental contexts.

Uniqueness of this compound: this compound’s strong oxidizing properties, high stability, and solubility in water make it unique among similar compounds. Its ability to inhibit iodine uptake by the thyroid gland also distinguishes it from other oxidizing agents .

Biological Activity

Perchlorate (ClO₄⁻) is a chemical compound that has garnered attention due to its widespread environmental presence and significant biological effects, particularly on thyroid function. This article delves into the biological activity of this compound, focusing on its impact on human health, mechanisms of action, and bioremediation strategies.

Overview of this compound

This compound is primarily used as an oxidizing agent in rocket propellants, explosives, and fireworks. Its persistence in the environment has raised concerns regarding its potential health risks, especially in relation to thyroid hormone production.

This compound acts as a competitive inhibitor of iodide uptake in the thyroid gland. This inhibition can disrupt the synthesis of thyroid hormones, leading to hypothyroidism and associated health issues.

• Thyroid Hormone Disruption : this compound reduces the availability of iodine necessary for the synthesis of triiodothyronine (T3) and thyroxine (T4), critical hormones for metabolic regulation. The disruption can lead to increased production of thyroid-stimulating hormone (TSH), potentially causing goiter and other thyroid dysfunctions .
• Neurodevelopmental Effects : Research indicates that maternal exposure to this compound during pregnancy can adversely affect fetal brain development. Studies by the EPA reveal that this compound can alter fetal thyroid hormone levels, leading to structural brain malformations and increasing risks for neurodevelopmental disorders such as autism and epilepsy .

1. Maternal Exposure Studies

In a series of studies conducted by Dr. Mary Gilbert at the EPA, pregnant rodents exposed to this compound showed significant alterations in fetal brain development. Key findings include:

• Neuronal Migration Issues : A cluster of neurons failed to migrate correctly, resulting in permanent brain malformations .
• Iodine Deficiency Synergy : The effects were exacerbated when combined with dietary iodine deficiency, highlighting the critical interplay between iodine intake and this compound exposure.

2. Biological Reduction of this compound

Biological reduction is an effective method for treating this compound contamination in water. This process involves:

• This compound-Reducing Bacteria (PRB) : These bacteria convert this compound into chloride through various electron donors such as acetate or hydrogen .
• Efficiency Factors : The choice of electron donor significantly influences the efficiency of biological treatment methods. For instance, organic donors like ethanol have been shown to enhance reduction rates compared to inorganic ones .

Data Tables

Study	Findings	Implications
Gilbert et al., 2024	Maternal exposure led to fetal brain malformations	Highlights risks during pregnancy
Chen et al., 2008	PRB effectively reduced this compound with acetate	Supports bioremediation strategies
ATSDR Report, 2009	Long-term exposure linked to hypothyroidism	Raises public health concerns

Health Risks Associated with this compound Exposure

The health implications of this compound exposure are particularly concerning for vulnerable populations such as pregnant women and children:

• Hypothyroidism : Prolonged exposure can lead to decreased thyroid hormone production, resulting in hypothyroidism symptoms including fatigue, weight gain, and developmental delays in children .
• Neurodevelopmental Disorders : The disruption in thyroid hormone levels during critical developmental windows can lead to long-term cognitive deficits .

Q & A

Q. What analytical methods ensure reliable detection and quantification of perchlorate in complex environmental matrices?

Basic Research Focus
this compound detection requires high selectivity due to interference from sulfate and other anions. Liquid chromatography coupled with mass spectrometry (LC/MS) is the gold standard, with isotopic confirmation (e.g., monitoring Cl³⁵/Cl³⁷ ratios at m/z 83 and 85) to distinguish this compound from co-eluting compounds . For soil and biota, extraction protocols must account for matrix effects; Method 6850 recommends spiking isotopically labeled this compound (e.g., ¹⁸O LP) as an internal standard to correct recovery inefficiencies .

Q. How does this compound behave in environmental systems, and what factors influence its transport?

Basic Research Focus
this compound is highly soluble and mobile in aqueous systems, with minimal sorption to most soils. Its persistence is exacerbated in arid regions due to natural photochemical formation and anthropogenic sources (e.g., fireworks, military residues). Electrostatic repulsion between this compound (ClO₄⁻) and negatively charged soil particles limits adsorption, but redox conditions (e.g., anaerobic zones) promote microbial reduction to chloride .

Q. What experimental designs optimize microbial this compound reduction in bioelectrochemical reactors (BERs)?

Advanced Research Focus
BERs leverage cathodic electron donors (e.g., H₂ from electrolysis) to stimulate dissimilatory this compound-reducing bacteria (DPRB). Key parameters:

• Mediators : 2,6-anthraquinone disulfonate (AQDS) enhances electron transfer in washed-cell systems .
• Inoculum : Enriched mixed cultures (e.g., Dechloromonas spp.) achieve >90% removal at 60 mg L⁻¹ day⁻¹ loading in up-flow BERs .
• Operational Mode : Fed-batch reactors are ideal for isolating novel DPRB (e.g., strain VDY), while continuous systems mimic industrial scalability .

Q. How can researchers reconcile discrepancies in this compound toxicity assessments, such as the NAS-derived RfD vs. earlier EPA guidelines?

Advanced Research Focus
The 2005 NAS RfD (0.7 µg/kg/day) conflicts with EPA’s 2002 RfD (0.03 µg/kg/day) due to differing interpretations of iodine uptake inhibition as adverse. Researchers must:

• Evaluate Endpoints : NAS prioritized overt thyroid histopathology over subclinical hormone disruption .
• Assess Sensitive Populations : Post-NAS studies (e.g., breast milk contamination) suggest lower thresholds for lactational exposure .
• Incorporate Non-Monotonicity : Low-dose effects (e.g., 10 ppm altering stickleback gonad development) challenge linear risk models .

Q. Does this compound disrupt vertebrate development via non-thyroidal mechanisms?

Advanced Research Focus
Chronic this compound exposure (30–100 ppm) induces thyroid follicle hyperplasia in stickleback (Gasterosteus aculeatus), compensating for iodide uptake inhibition and normalizing T₄/T₃ levels. However, gonadal abnormalities (e.g., ovarian follicle proliferation) persist, suggesting androgen pathway disruption independent of thyroid hormones .

Q. What are the key challenges in quantifying this compound in food and biological matrices?

Basic Research Focus

• Ion Suppression : Co-eluting organic acids in food require cleanup steps (e.g., solid-phase extraction) before LC/MS analysis .
• Limit of Quantification (LOQ) : FDA’s 2005 method achieved 0.5 ppb in produce using tandem MS, but validation for lipid-rich matrices (e.g., breast milk) remains incomplete .

Q. How do coexisting ions (e.g., nitrate, sulfate) impact this compound remediation in mixed microbial cultures?

Advanced Research Focus
In batch reactors, nitrate competitively inhibits this compound reduction by prioritizing electron acceptor utilization. Acclimation strategies:

• Sequential Loading : Pre-exposing cultures to nitrate (500 mg/L) enhances subsequent this compound reduction efficiency by 40% .
• Electron Donor Optimization : Acetate (2000 mg/L) sustains dual reduction pathways but requires stoichiometric balancing to avoid donor limitation .

Q. What isotopic techniques confirm this compound sources in forensic environmental analysis?

Basic Research Focus
Stable isotope analysis (δ³⁷Cl, δ¹⁸O) discriminates anthropogenic (e.g., ammonium this compound) from natural this compound. For example:

• Atacama Desert : Natural this compound has distinct δ¹⁸O enrichment (+10‰ to +20‰) vs. synthetic sources .
• Mars Analog Studies : Isotopic signatures inform extraterrestrial this compound formation via UV/ozone reactions .

Q. Why do some studies report non-monotonic dose responses (NMDRs) in this compound toxicity?

Advanced Research Focus
NMDRs arise from compensatory mechanisms (e.g., thyroid hyperplasia) masking low-dose effects. Stickleback exposed to 10 ppm this compound showed elevated T₃ levels vs. controls, while 100 ppm restored baseline hormones but induced gonadal dysregulation . Researchers should:

• Include Histopathology : Thyroid/gonad sections reveal subclinical effects .
• Test Chronic Exposures : Acute assays overlook adaptive responses .

Q. How do electrochemical methods compare to biological reduction for this compound remediation?

Advanced Research Focus

Parameter	Electrochemical	Biological
Rate	Fast (hours)	Slow (days-weeks)
Byproducts	Chlorate, chlorine gas	Chloride, biomass
Scalability	Limited by electrode fouling	Suitable for continuous systems (e.g., UFBERs)
Cost	High (energy-intensive)	Low (mediatorless systems)

Hybrid systems (e.g., BERs with DPRB) optimize energy efficiency and specificity .

Synthesis routes and methods I

Procedure details

A mixture of one of these anthranils (1 part) and a tert-alkanol (1.1 to 1.2 parts) is warmed to effect solution, then is cooled in an ice-water bath while 70% perchloric acid or 60% hexafluorophosphoric acid (2 parts) is added at a rate which maintained the internal reaction temperature ≤35° C. After addition, the reaction mixture is stirred with ice-water cooling while the precipitate formed over about 30 minutes. This is slurried in ether and the salts are collected by filtration, washed with dry ether, and dried under vacuum to give the N-tert-alkyl anthranilium perchlorate or hexafluorophosphate salt as pale yellow solids in high yields.

Synthesis routes and methods II

Procedure details

A multi-faceted process for preparing uric acid of varying degrees of purity includes a first phase wherein uric acid of approximately 80-90% purity is prepared by dissolving fecal matter containing uric acid in a dilute alkali solution and then separating any undissolved solid residue therefrom. An ammonium salt is added to the solution to precipitate ammonium urate, which is readily convertible by conventional means to uric acid of 80-90% purity. Uric acid of even greater purity is prepared in the second phase by dissolving a relatively impure uric acid product, such as the above ammonium urate, in a second dilute alkali solution. Urate salt is then precipitated by gradually adjusting the pH of the second alkali solution with a dilute mineral acid to a pH of about 10.5. The urate salt is subsequently separated and converted to uric acid by suspending it in hot dilute mineral acid, the resultant uric acid having a purity of approximately 99%. The third phase of the present invention comprises preparing ultra pure crystalline uric acid by dissolving a relatively pure uric acid product, such as that obtained from the second phase, or an impure uric acid product, in a hot perchloric acid solution. Immediately upon dissolution of the uric acid, the hot perchloric acid solution is gradually cooled to form perchlorate salt crystals which contain uric acid. The perchlorate salt crystals are separated and then redissolved in a second hot perchloric acid solution which is thereupon immediately gradually cooled to again form perchlorate salt crystals containing uric acid. This second batch of perchlorate salt crystals is separated from the solution and then suspended in warm water to dissolve the perchloric acid and precipitate uric acid crystals. The resultant uric acid crystals are then separated and have a purity of approximately 99.9%.

Synthesis routes and methods III

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Synthesis routes and methods IV

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Synthesis routes and methods V

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